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Compound of Interest

Compound Name:
4-Bromo-3-iodopyrazolo[1,5-

a]pyridine

CAS No.: 2238831-51-9

Cat. No.: B1450699

Get Quote

The pyrazolo[1,5-a]pyridine core is a fused bicyclic heterocycle that has garnered significant

attention in medicinal chemistry. Its rigid structure and ability to be extensively functionalized

have established it as a "privileged scaffold," capable of interacting with a diverse range of

biological targets. This has led to the development of compounds with a wide spectrum of

activities, including potent kinase inhibitors, antitubercular agents, and modulators of the

central nervous system.[1]

This guide provides a comparative analysis of the structure-activity relationships (SAR) of

pyrazolo[1,5-a]pyridine derivatives, with a specific focus on the impact of substituents at the 4-

position. Understanding how modifications at this position influence biological activity,

selectivity, and pharmacokinetic properties is crucial for the rational design of novel

therapeutics. We will delve into specific examples, supported by experimental data and

protocols, to provide researchers, scientists, and drug development professionals with

actionable insights.
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The pyrazolo[1,5-a]pyridine nucleus is an aromatic system with nitrogen atoms at positions 1

and 5. The numbering convention is critical for discussing substitution patterns and is illustrated

below.

Substituted Pyridine

N-Amination
(e.g., MSH, DCM)

N-Aminopyridinium Salt

1,3-Dipolar Cycloaddition
(Ethyl Propiolate, K₂CO₃, DMF)

Ethyl Pyrazolo[1,5-a]pyridine
-3-carboxylate

SAR Observations at Position 4

Pyrazolo[1,5-a]pyridine Core

Position 4

Unsubstituted (H):
- Part of successful pharmacophore
- Allows for pan or isoform-selective

  inhibition depending on other groups

Future Exploration:
- Small polar groups for solubility
- Small alkyl groups for potency

- Bulky groups may cause steric clash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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